Cas no 2172481-58-0 (2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}oxy)acetic acid)

• Product Name: 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}oxy)acetic acid
• CAS No: 2172481-58-0
• MF: C₂₂H₂₀N₄O₆
• MW: 436.417405128479
• CID: 6190791
• PubChem ID: 165572453
• Update Time: 2025-05-19

2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}oxy)acetic acid
• 2-({[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}oxy)acetic acid
• EN300-1563694
• 2172481-58-0

• Inchi： 1S/C22H20N4O6/c1-26-20(17(10-23-26)21(29)25-32-12-19(27)28)24-22(30)31-11-18-15-8-4-2-6-13(15)14-7-3-5-9-16(14)18/h2-10,18H,11-12H2,1H3,(H,24,30)(H,25,29)(H,27,28)
• InChI Key： BIXDEMOPGTWDEA-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(NOCC(=O)O)=O)C=NN1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.13828437g/mol
• Monoisotopic Mass: 436.13828437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 132Ų

Additional information on 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}oxy)acetic acid

Comprehensive Analysis of 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}oxy)acetic acid (CAS No. 2172481-58-0)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}oxy)acetic acid (CAS No. 2172481-58-0) has emerged as a compound of significant interest. This molecule, often abbreviated for convenience, belongs to the class of Fmoc-protected amino acid derivatives, which are widely utilized in peptide synthesis and drug development. Its unique structural features, including the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group and the pyrazole ring, make it a versatile building block for researchers exploring novel therapeutic agents.

The Fmoc group in this compound serves as a protective moiety for amines, a critical function in solid-phase peptide synthesis (SPPS). This method, a cornerstone in modern peptide production, relies heavily on Fmoc-protected amino acids due to their stability under basic conditions and ease of deprotection. As the demand for peptide-based therapeutics grows—driven by their high specificity and low toxicity—compounds like 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}oxy)acetic acid are gaining traction in both academic and industrial settings.

Another noteworthy aspect of this compound is its pyrazole core. Pyrazole derivatives are renowned for their pharmacological potential, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a 1-methyl-1H-pyrazole moiety in this molecule suggests possible applications in designing small-molecule inhibitors or bioconjugates. Researchers are particularly intrigued by its potential role in targeted drug delivery systems, a hot topic in precision medicine.

From a synthetic chemistry perspective, the carboxylic acid functionality in 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}oxy)acetic acid offers opportunities for further derivatization. This feature enables conjugation with other molecules, such as peptides or nanoparticles, expanding its utility in bioconjugation chemistry. Such applications align with current trends in theranostics, where diagnostic and therapeutic functions are combined into a single agent.

Given the increasing focus on green chemistry, the environmental impact of chemical synthesis is a pressing concern. Fortunately, Fmoc-protected compounds like this one are often compatible with water-based reactions and microwave-assisted synthesis, reducing the need for hazardous solvents. This aligns with the pharmaceutical industry's shift toward sustainable practices, a topic frequently searched by professionals seeking eco-friendly synthesis protocols.

In summary, 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}oxy)acetic acid (CAS No. 2172481-58-0) represents a multifaceted tool for researchers. Its applications span peptide synthesis, drug discovery, and biomaterials engineering, making it a valuable asset in the quest for innovative healthcare solutions. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing personalized medicine and biocompatible materials.